Cas no 56666-99-0 (Methyl 5-methyl-2-azabicyclo[3.2.0]hepta-3,6-diene-2-carboxylate)

• Product Name: Methyl 5-methyl-2-azabicyclo[3.2.0]hepta-3,6-diene-2-carboxylate
• CAS No: 56666-99-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 2187579
• PubChem ID: 53438994
• Update Time: 2024-02-29

Methyl 5-methyl-2-azabicyclo[3.2.0]hepta-3,6-diene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-azabicyclo[3.2.0]hepta-3,6-diene-2-carboxylic acid methyl ester
• methyl 5-methyl-2-azabicyclo[3.2.0]hepta-3,6-diene-2-carboxylate
• Methyl 5-methyl-2-azabicyclo[3.2.0]hepta-3,6-diene-2-carboxylate

• Inchi： 1S/C9H11NO2/c1-9-4-3-7(9)10(6-5-9)8(11)12-2/h3-7H,1-2H3
• InChI Key： YDHDOQFHOIOECZ-UHFFFAOYSA-N
• SMILES： O(C)C(N1C=CC2(C)C=CC12)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids